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Compound of Interest

Compound Name:
4-(4-aminophenyl)cyclohexan-1-

one

CAS No.: 124500-61-4

Cat. No.: B6256291

Get Quote

Part 1: Strategic Overview & Scaffold Pharmacology
The Bifunctional Pharmacophore
The 4-(4-aminophenyl)cyclohexan-1-one core offers two distinct vectors for biological

interaction:

The Cyclohexanone Motif: A rigid, lipophilic spacer often targeting GPCRs (Dopamine/Opioid

receptors) or serving as a precursor for hydrazone-based antimicrobials.

The Phenylamine (Aniline) Motif: A classic "hinge-binding" motif in Kinase Inhibitors and a

hydrogen-bond donor for DNA intercalation in antimicrobial agents.

Screening Philosophy: Because this scaffold is an intermediate, screening must be stratified by

the derivative class.

Class A (Schiff Bases/Hydrazones): Screen for Antimicrobial & Antifungal activity.[1][2]
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Class B (Reductive Amines/Ureas): Screen for CNS receptor binding (D2/D3, Opioid) and

Cytotoxicity.

Part 2: Antimicrobial & Antifungal Screening
Protocols
Derivatives formed via condensation at the ketone (hydrazones) or the amine (Schiff bases)

often exhibit broad-spectrum efficacy by disrupting cell walls or intercalating bacterial DNA.

Primary Assay: Broth Microdilution (MIC Determination)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against ESKAPE pathogens

(S. aureus, K. pneumoniae, P. aeruginosa).

Protocol Standards (CLSI M07-A10):

Inoculum Preparation:

Culture bacteria in Mueller-Hinton Broth (MHB) to mid-log phase.

Adjust turbidity to 0.5 McFarland standard (

CFU/mL).

Dilute 1:100 in MHB to achieve a final assay concentration of

CFU/mL.

Compound Preparation:

Dissolve derivatives in 100% DMSO (Stock: 10 mg/mL).

Prepare serial 2-fold dilutions in MHB (Range: 512

g/mL to 0.25

g/mL).

Control Rule: Final DMSO concentration must be
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to prevent solvent toxicity.

Incubation & Readout:

Add 100

L inoculum to 100

L compound in 96-well plates.

Incubate at

for 16–20 hours.

Readout: Visual turbidity or

absorbance.

Endpoint: MIC is the lowest concentration showing no visible growth.

Secondary Assay: Time-Kill Kinetics
Objective: Distinguish between bacteriostatic (growth inhibition) and bactericidal (killing)

activity.

Method: Expose bacteria to

and

MIC.

Sampling: Plate aliquots at 0, 4, 8, and 24 hours.

Threshold: A

reduction in CFU/mL indicates bactericidal activity.

Part 3: Anticancer & Kinase Profiling
The "dumbbell" shape of 4-(4-aminophenyl)cyclohexan-1-one derivatives mimics the

geometry of many ATP-competitive kinase inhibitors.
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Cell Viability Screening (MTT/MTS Assay)
Objective: Quantify cytotoxicity (

) against cancer lines (e.g., HeLa, MCF-7, HCT-116).

Step-by-Step Workflow:

Seeding: Plate cells at

cells/well in 96-well plates. Allow attachment for 24h.

Treatment: Treat with derivatives (0.1

M – 100

M) for 48–72 hours.

Positive Control: Doxorubicin or Cisplatin.

Negative Control: 0.5% DMSO media.

Dye Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution.

Mitochondrial succinate dehydrogenase in viable cells reduces MTT to purple formazan.

Solubilization: Dissolve crystals in DMSO.

Quantification: Measure Absorbance at 570 nm.

Calculation:

Target Validation: Kinase Selectivity Profiling
If

, proceed to kinase profiling.

Assay Type: FRET-based or ADP-Glo kinase assays.
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Targets: EGFR (Epidermal Growth Factor Receptor) and VEGFR-2 are high-probability

targets for aniline-containing scaffolds.

Metric: Measure % Inhibition at 10

M ATP concentration.

Part 4: CNS & Receptor Binding (ADME/Tox Focus)
Because the cyclohexyl-amine structure resembles dopamine agonists (e.g., Cariprazine

precursors) and opioids, off-target CNS effects are a critical safety screen.

GPCR Binding Screen (D2/D3 & -Opioid)
Method: Radioligand Displacement Assay.

Membrane Prep: CHO cells overexpressing human D2 or D3 receptors.

Radioligand:

-Methylspiperone (0.5 nM).

Protocol:

Incubate membranes + radioligand + test compound (10

M) for 60 min at

.

Filter through glass fiber filters (GF/B).

Measure radioactivity via liquid scintillation counting.

Interpretation:

displacement indicates significant CNS liability (or potential efficacy if designing neuro-
agents).

hERG Safety Screen
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Objective: Assess cardiotoxicity risk (QT prolongation).

Method: Automated Patch Clamp (e.g., QPatch).

Threshold:

is a "Red Flag" for drug development.

Part 5: Visualization of Screening Logic
Experimental Workflow Diagram
The following diagram illustrates the decision matrix for screening these derivatives based on

their chemical modifications.

4-(4-aminophenyl)
cyclohexan-1-one Chemical Modification

Schiff Base/Hydrazone
(C=N formation) Condensation

Reductive Amination
(Amine/Urea formation)

 Reduction

Antimicrobial Screen
(MIC/MBC) Primary Path

Cytotoxicity Screen
(MTT/Kinase)

 Secondary Path

 Kinase Targets

GPCR Binding
(D2/D3/Opioid)

 Primary Path

ADMET/Tox
(hERG/Ames)

 Hit Validation

Click to download full resolution via product page

Caption: Decision tree for biological screening based on chemical derivatization of the core

scaffold.

Part 6: Data Summary Templates
Table 1: Antimicrobial Activity (MIC

g/mL)
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Compound
ID

S. aureus
(Gram+)

E. coli
(Gram-)

C. albicans
(Fungal)

Cytotoxicity
(

)

Selectivity
Index (SI)

Ref

(Ciprofloxacin

)

0.5 0.01 - >100 >200

Derivative A Data Data Data Data

Derivative B Data Data Data Data

Table 2: Anticancer Potency (

M)

Compound ID
HeLa
(Cervical)

MCF-7 (Breast)
HCT-116
(Colon)

EGFR Kinase
Inhib. (%)

Ref

(Doxorubicin)
0.5 0.8 0.4 -

Derivative A Data Data Data Data
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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